2-ethoxy-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide

• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 2-ethoxy-N-[3-(oxolan-2-ylmethylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C21H24N2O4/c1-2-26-19-11-4-3-10-18(19)21(25)23-16-8-5-7-15(13-16)20(24)22-14-17-9-6-12-27-17/h3-5,7-8,10-11,13,17H,2,6,9,12,14H2,1H3,(H,22,24)(H,23,25)
• InChI Key: QDPKGUMQJVHMHY-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C(=O)NCC3CCCO3

Description

2-ethoxy-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, TAK-659, and is a potent inhibitor of the protein kinase BTK. In

Mechanism of Action

TAK-659 works by inhibiting the protein kinase BTK, which plays a key role in the survival and proliferation of B cells. By inhibiting BTK, TAK-659 can induce apoptosis (programmed cell death) in B cells, which can help to slow or stop the progression of B-cell malignancies.
Biochemical and Physiological Effects:
In addition to its effects on B-cell malignancies, TAK-659 has also been shown to have other biochemical and physiological effects. For example, TAK-659 can inhibit the production of inflammatory cytokines, which can help to reduce inflammation in conditions such as rheumatoid arthritis. TAK-659 has also been shown to have antiviral activity against the hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of TAK-659 for lab experiments is its high potency and selectivity for BTK. This makes it a useful tool for studying the role of BTK in various biological processes. However, one limitation of TAK-659 is its relatively short half-life, which can make it difficult to maintain consistent levels of the compound in in vivo experiments.

Future Directions

There are many potential future directions for research on TAK-659. One area of interest is in combination therapy with other drugs, such as immune checkpoint inhibitors, to enhance the anti-tumor activity of TAK-659. Another area of interest is in the development of more potent and selective BTK inhibitors that can overcome the limitations of TAK-659. Additionally, further research is needed to fully understand the biochemical and physiological effects of TAK-659 and its potential applications in other disease areas.
Conclusion:
In conclusion, TAK-659 is a promising compound that has shown potential for the treatment of B-cell malignancies and other diseases. Its high potency and selectivity for BTK make it a useful tool for scientific research, and ongoing clinical trials will help to determine its safety and efficacy in humans. Further research is needed to fully understand the potential applications of TAK-659 and to develop more potent and selective BTK inhibitors.

Synthesis Methods

The synthesis method of TAK-659 involves the reaction of 3-nitrobenzoic acid with 2-ethoxyaniline in the presence of a catalytic amount of palladium on carbon. The resulting product is then treated with tetrahydro-2-furanylmethylamine and then with phosgene to form the final product, TAK-659.

Scientific Research Applications

TAK-659 has been extensively studied for its potential applications in scientific research. One of the main areas of research is in the treatment of B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL). TAK-659 has shown promising results in preclinical studies, and clinical trials are currently underway to evaluate its safety and efficacy in humans.